Cas no 38594-55-7 (2,3,6-Trimethyl-4-nitro-1-oxo-1lambda~5~-pyridine)

• Product Name: 2,3,6-Trimethyl-4-nitro-1-oxo-1lambda~5~-pyridine
• CAS No: 38594-55-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 2825132
• Update Time: 2023-08-07

2,3,6-Trimethyl-4-nitro-1-oxo-1lambda~5~-pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,6-trimethyl-4-nitropyridine N-oxide
• 2,3,6-Trimethyl-4-nitro-1-oxo-1lambda~5~-pyridine

• Inchi： 1S/C8H10N2O3/c1-5-4-8(10(12)13)6(2)7(3)9(5)11/h4H,1-3H3
• InChI Key： YKPBNPIFKOZLBI-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C)=CC(=C(C)C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• XLogP3: 0.9
• Topological Polar Surface Area: 71.3